Cas no 2092163-19-2 (1,1,1-trifluoro-3-methyl-3-phenylbutan-2-amine)

• Product Name: 1,1,1-trifluoro-3-methyl-3-phenylbutan-2-amine
• CAS No: 2092163-19-2
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 5905404
• PubChem ID: 66465216
• Update Time: 2025-08-05

1,1,1-trifluoro-3-methyl-3-phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, β,β-dimethyl-α-(trifluoromethyl)-
• 1,1,1-Trifluoro-3-methyl-3-phenylbutan-2-amine
• CS-0275199
• 2092163-19-2
• EN300-1870624
• AKOS015810615
• 1,1,1-trifluoro-3-methyl-3-phenylbutan-2-amine

• Inchi： 1S/C11H14F3N/c1-10(2,9(15)11(12,13)14)8-6-4-3-5-7-8/h3-7,9H,15H2,1-2H3
• InChI Key： YUSXNSDKPWZZSG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C)(C)C(N)C(F)(F)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Monoisotopic Mass: 217.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 249.5±40.0 °C(Predicted)
• pka: 4.98±0.50(Predicted)

Additional information on 1,1,1-trifluoro-3-methyl-3-phenylbutan-2-amine

Comprehensive Overview of 1,1,1-Trifluoro-3-methyl-3-phenylbutan-2-amine (CAS No. 2092163-19-2)

1,1,1-Trifluoro-3-methyl-3-phenylbutan-2-amine (CAS No. 2092163-19-2) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and a phenyl ring in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The compound's chemical stability and lipophilicity are key factors driving its utility in medicinal chemistry. Recent studies highlight its role in optimizing pharmacokinetic profiles of candidate drugs, addressing challenges like blood-brain barrier penetration—a hot topic in neurodegenerative disease research. With the rise of AI-driven drug design, computational tools are now being employed to predict the interactions of 1,1,1-trifluoro-3-methyl-3-phenylbutan-2-amine with biological targets, accelerating the discovery of novel therapeutics.

In agrochemical applications, this compound is investigated for its potential as a pesticide precursor. Its fluorine-rich structure enhances binding affinity to pest-specific proteins, aligning with the industry's shift toward eco-friendly crop protection solutions. Sustainability-focused innovations, such as green chemistry and biodegradable formulations, further amplify its relevance in modern agriculture.

From a synthetic perspective, 1,1,1-trifluoro-3-methyl-3-phenylbutan-2-amine is often synthesized via reductive amination or Grignard reactions, with yields optimized through catalytic methods. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for characterizing its purity, a recurring concern among quality control professionals. Discussions on platforms like ResearchGate and PubMed frequently address challenges in scaling up production while maintaining cost-efficiency—a pain point for industrial chemists.

The compound’s nomenclature often leads to queries about IUPAC naming rules and structural isomerism, reflecting broader interest in chemical education. Additionally, its CAS registry number (2092163-19-2) serves as a unique identifier in regulatory documentation, emphasizing the importance of database accuracy in global supply chains. As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains a priority for manufacturers.

Emerging trends in personalized medicine and high-throughput screening have further spotlighted 1,1,1-trifluoro-3-methyl-3-phenylbutan-2-amine as a versatile scaffold. Its compatibility with click chemistry and bioorthogonal reactions opens doors for probe development in diagnostic imaging. These advancements resonate with the growing demand for precision healthcare, a frequently searched topic in 2024.

In summary, 1,1,1-trifluoro-3-methyl-3-phenylbutan-2-amine (CAS No. 2092163-19-2) exemplifies the intersection of innovation and practical application in modern chemistry. Its multifaceted roles—from drug discovery to sustainable agriculture—underscore its value in addressing contemporary scientific and industrial challenges.